Cas no 338756-97-1 (methyl 3-[(4-methoxyphenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate)

• Product Name: methyl 3-[(4-methoxyphenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate
• CAS No: 338756-97-1
• CID: 4647672
• Update Time: 2025-10-17

methyl 3-[(4-methoxyphenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[(4-methoxyphenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate

Additional information on methyl 3-[(4-methoxyphenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate

Introduction to Methyl 3-[(4-methoxyphenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate (CAS No. 338756-97-1)

Methyl 3-[(4-methoxyphenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate, a compound with the CAS number 338756-97-1, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, featuring a fused thienopyridine core and methoxy functional groups, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry.

The compound's unique framework, characterized by a thieno[2,3-b]pyridine scaffold, is a privileged structure in medicinal chemistry. It combines the versatility of the thienopyridine system with the bioisosteric properties of its aromatic components. The presence of multiple methoxy groups enhances its reactivity and opens up diverse synthetic pathways, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their ability to modulate biological targets effectively. Thienopyridines, in particular, have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The specific arrangement of functional groups in Methyl 3-[(4-methoxyphenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate makes it a promising candidate for further exploration in these fields.

One of the most compelling aspects of this compound is its potential as a building block for the development of novel therapeutic agents. The 4-methoxyphenyl moiety introduces a hydrophobic region that can interact favorably with lipid bilayers or other hydrophobic pockets in biological targets. This feature is particularly relevant in drug design, where optimizing solubility and membrane permeability is crucial for achieving desired pharmacokinetic profiles.

The synthesis of Methyl 3-[(4-methoxyphenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate involves a multi-step process that requires precise control over reaction conditions. The introduction of methoxy groups at strategic positions on the thienopyridine ring necessitates careful selection of catalysts and reagents to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like Methyl 3-[(4-methoxyphenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate contribute to this diversity by offering unique structural motifs that can be further modified to target specific biological pathways. For instance, modifications at the carboxylate position could lead to derivatives with enhanced binding affinity or altered pharmacological profiles.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its structural features make it an attractive candidate for use in fragment-based drug design (FBDD) and structure-based drug design (SBDD) approaches. By leveraging computational modeling techniques, researchers can predict how this molecule might interact with biological targets at the atomic level, providing insights into its mechanism of action and potential therapeutic utility.

In addition to its synthetic appeal, Methyl 3-[(4-methoxyphenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate offers several advantages from a physicochemical perspective. The presence of multiple polar functional groups ensures good solubility in both aqueous and organic solvents, facilitating its use in various chemical transformations. Furthermore, its stability under standard storage conditions makes it a practical choice for laboratory-scale synthesis and long-term storage.

The compound's potential as an intermediate in pharmaceutical synthesis has not gone unnoticed by academic and industrial researchers alike. Several recent publications have demonstrated its utility in generating novel heterocyclic derivatives with enhanced biological activity. These studies underscore the importance of exploring new chemical entities like Methyl 3-[(4-methoxyphenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate for future drug development efforts.

In conclusion, Methyl 3-[(4-methoxyphenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate (CAS No. 338756-97-1) is a versatile and promising compound with significant potential in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.